N-(4-ethoxyphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[5-(4-methylphenyl)tetrazol-2-yl]acetamide
• InChI: InChI=1S/C18H19N5O2/c1-3-25-16-10-8-15(9-11-16)19-17(24)12-23-21-18(20-22-23)14-6-4-13(2)5-7-14/h4-11H,3,12H2,1-2H3,(H,19,24)
• InChI Key: IBSJYPQGHDHHAI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2N=C(N=N2)C3=CC=C(C=C3)C
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol

Description

N-(4-ethoxyphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide, also known as EMA401, is a novel drug candidate that has gained significant attention in the scientific community due to its potential therapeutic applications. EMA401 is a small molecule that has been shown to have analgesic effects in preclinical models of neuropathic pain.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide involves the inhibition of the ATP-sensitive P2X3 receptor, which is a key mediator of pain signaling in the peripheral nervous system. By inhibiting the P2X3 receptor, N-(4-ethoxyphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide reduces the release of pain mediators, such as glutamate and substance P, thereby reducing pain sensation.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide has been shown to have potent analgesic effects in various preclinical models of neuropathic pain. In addition to its analgesic effects, N-(4-ethoxyphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide has also been shown to have anti-inflammatory and anti-oxidant properties in various preclinical models. These properties make N-(4-ethoxyphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide a promising candidate for the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-ethoxyphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide is its potent analgesic effects in preclinical models of neuropathic pain. However, one of the limitations of N-(4-ethoxyphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide is its poor solubility in water, which can make it challenging to administer in vivo. Furthermore, N-(4-ethoxyphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide has not yet been tested in clinical trials, which limits its potential therapeutic applications.

Future Directions

There are several future directions for the research and development of N-(4-ethoxyphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide. One potential direction is the optimization of the synthesis method to improve the solubility of N-(4-ethoxyphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide in water, which would make it easier to administer in vivo. Another potential direction is the testing of N-(4-ethoxyphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide in clinical trials to evaluate its safety and efficacy in humans. Furthermore, the potential anti-inflammatory and anti-oxidant properties of N-(4-ethoxyphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide could be further explored in various preclinical models of inflammatory and oxidative stress-related diseases.

Synthesis Methods

N-(4-ethoxyphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide can be synthesized using a straightforward method that involves the reaction of 4-ethoxyaniline with 5-(4-methylphenyl)-2H-tetrazole-2-acetic acid in the presence of a coupling reagent. The reaction yields N-(4-ethoxyphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide as a white solid with a high purity.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide has been extensively studied in preclinical models of neuropathic pain, where it has been shown to have potent analgesic effects. In addition to its analgesic effects, N-(4-ethoxyphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide has also been shown to have anti-inflammatory and anti-oxidant properties in various preclinical models. These properties make N-(4-ethoxyphenyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide a promising candidate for the treatment of various inflammatory and oxidative stress-related diseases.